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Compound of Interest

Compound Name: 4-tert-Butylphthalonitrile

Cat. No.: B1266168 Get Quote

A Comprehensive Safety and Handling Guide for
4-tert-Butylphthalonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for 4-tert-Butylphthalonitrile (CAS No: 32703-80-3). The information is compiled to ensure

safe laboratory practices and to mitigate potential risks associated with the handling, storage,

and disposal of this compound.

Chemical and Physical Properties
4-tert-Butylphthalonitrile is a white to light yellow powder or crystalline solid.[1] It is important

to be aware of its physical characteristics to handle it appropriately in a laboratory setting.
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Property Value Reference

Molecular Formula C12H12N2 [2][3]

Molar Mass 184.24 g/mol [2][3]

Appearance
White to light yellow powder to

crystal
[1][4]

Melting Point 49-51 °C (lit.) [3][4][5]

Boiling Point 165-168 °C at 6 mm Hg (lit.) [3][4][5]

Density 1.04 ± 0.1 g/cm³ (20 °C) [2][4][5]

Solubility Soluble in Methanol [4]

Storage Temperature
Room Temperature, Sealed in

dry conditions
[4][5]

Hazard Identification and GHS Classification
4-tert-Butylphthalonitrile is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.
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GHS Classification Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
GHS07 Warning

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
GHS07 Warning

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
GHS07 Warning

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Serious Eye Irritation

(Category 2/2A)

H319: Causes serious

eye irritation
GHS07 Warning

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

Tract Irritation)

(Category 3)

H335: May cause

respiratory irritation
GHS07 Warning

Note: GHS classifications are based on available data from multiple suppliers and may vary

slightly.[1][6][7][8]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling
Ventilation: Use only outdoors or in a well-ventilated area.[1][9] Handling should be

performed in a chemical fume hood to avoid inhalation of dust or fumes.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6][9] Avoid

contact with skin and clothing.[9]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a

NIOSH/MSHA-approved respirator.[7]

Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke when using

this product.[6]

Other Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Avoid dust

formation.[10]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][10]

Store locked up.[9]

Incompatibilities: Store away from incompatible materials such as oxidizing agents.[9]

First-Aid Measures
In case of exposure, immediate medical attention is necessary. The following are first-aid

recommendations.
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Exposure Route First-Aid Measures

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[1] Do NOT induce vomiting.[10]

Skin Contact

IF ON SKIN: Wash with plenty of water.[1] Call a

POISON CENTER or doctor/physician if you

feel unwell.[1] Take off contaminated clothing

and wash it before reuse.[6]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[10]

Immediately call a POISON CENTER/doctor.

[11]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1] Call a

POISON CENTER or doctor/physician if you

feel unwell.[1] If not breathing, give artificial

respiration.[10]

Accidental Release and Disposal
Accidental Release

Personal Precautions: Use personal protective equipment.[9] Keep people away from and

upwind of the spill/leak.[9]

Environmental Precautions: Prevent product from entering drains.[9] Do not flush into

surface water or sanitary sewer system.[10]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[10]

Avoid generating dust.[7]

Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.tcichemicals.com/CA/en/p/B1334
https://www.fishersci.co.uk/store/msds?partNumber=11452578&countryCode=GB&language=en
https://www.tcichemicals.com/CA/en/p/B1334
https://www.tcichemicals.com/CA/en/p/B1334
https://www.chemicalbook.com/msds/4-tert-butylphthalonitrile.htm
https://www.fishersci.co.uk/store/msds?partNumber=11452578&countryCode=GB&language=en
https://ark-chem.co.jp/download/2602/SDS_CAS_98-54-4_-_4-tert-butylphenol_%28IN%29.pdf
https://www.tcichemicals.com/CA/en/p/B1334
https://www.tcichemicals.com/CA/en/p/B1334
https://www.fishersci.co.uk/store/msds?partNumber=11452578&countryCode=GB&language=en
https://www.spectrumchemical.com/media/sds/TCI-P0404.pdf
https://www.spectrumchemical.com/media/sds/TCI-P0404.pdf
https://www.spectrumchemical.com/media/sds/TCI-P0404.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11452578&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11452578&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR55214_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, national, and international regulations.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical property testing of 4-tert-
Butylphthalonitrile are not publicly available in the referenced safety data sheets. These

studies are typically conducted by manufacturers under controlled laboratory conditions

following standardized guidelines (e.g., OECD, EPA). For specific experimental details, it is

recommended to consult the original manufacturer or specialized toxicological databases.

Visual Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 4-tert-
Butylphthalonitrile in a research environment.
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Workflow for Safe Handling of 4-tert-Butylphthalonitrile

Preparation

Handling

Post-Handling

Emergency Response

Review SDS and Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Weigh and Handle Solid in Fume Hood

Avoid Dust Generation Use Appropriate Glassware and Equipment Spill or Exposure Occurs

Potential Hazard

Decontaminate Work Area

Properly Label and Store Compound

Dispose of Waste According to Regulations

Remove PPE and Wash Hands Thoroughly

Follow First-Aid Measures Evacuate Area if Necessary

Notify Supervisor and Safety Officer

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-tert-Butylphthalonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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